Cas no 1805597-38-9 (2,4-Bis(trifluoromethyl)-5-bromobenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-5-bromobenzamide
• CAS No: 1805597-38-9
• MF: C₉H₄BrF₆NO
• MW: 336.028582572937
• CID: 4794603
• Update Time: 2025-06-07

2,4-Bis(trifluoromethyl)-5-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-bromobenzamide

• Inchi： 1S/C9H4BrF6NO/c10-6-1-3(7(17)18)4(8(11,12)13)2-5(6)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： VAADZEWGBWTLBU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Bis(trifluoromethyl)-5-bromobenzamide

Introduction to 2,4-Bis(trifluoromethyl)-5-bromobenzamide (CAS No. 1805597-38-9)

2,4-Bis(trifluoromethyl)-5-bromobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805597-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of multiple substituents, including two trifluoromethyl groups and a bromine atom, imparts unique electronic and steric properties that make it a valuable scaffold for developing novel bioactive molecules.

The trifluoromethyl group, a well-known pharmacophore, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the bromine atom serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. The strategic positioning of these substituents on the benzene ring—specifically at the 2- and 4-positions relative to the amide group—optimizes interactions with potential receptors or enzymes.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated aromatic compounds in drug discovery. The combination of trifluoromethyl and bromine substituents in 2,4-Bis(trifluoromethyl)-5-bromobenzamide makes it an attractive candidate for exploring new therapeutic avenues. Studies have demonstrated that such structural motifs can modulate enzyme activity and receptor binding, making them promising candidates for treating various diseases.

One of the most compelling aspects of this compound is its utility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in cancer metabolism, inflammation, and infectious diseases. For instance, derivatives of 2,4-Bis(trifluoromethyl)-5-bromobenzamide have shown promise in preclinical studies as modulators of tyrosine kinases and other signaling pathways implicated in oncogenesis.

The synthesis of 2,4-Bis(trifluoromethyl)-5-bromobenzamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The introduction of the trifluoromethyl groups typically employs reagents such as trifluoroacetic anhydride or copper-mediated cross-coupling reactions with trifluorobenzene derivatives. Subsequent bromination at the 5-position can be achieved using electrophilic aromatic substitution methods or directed ortho-metalation strategies.

The pharmacological profile of 2,4-Bis(trifluoromethyl)-5-bromobenzamide has been extensively studied in vitro and in vivo. Initial assays have revealed inhibitory activity against several enzymes and receptors of interest. Notably, its ability to interact with proteins involved in metabolic pathways has been explored as a potential therapeutic strategy for metabolic disorders. Additionally, its interaction with bacterial enzymes has sparked interest in its antimicrobial properties.

Advances in computational chemistry have further accelerated the exploration of 2,4-Bis(trifluoromethyl)-5-bromobenzamide derivatives. Molecular modeling studies have predicted binding modes and affinity profiles for various biological targets, guiding experimental design and optimization efforts. These computational approaches have been instrumental in identifying lead compounds that exhibit enhanced potency and selectivity.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing novel pesticides. Its structural features contribute to improved bioavailability and resistance management when incorporated into active ingredients. Field trials have begun to evaluate its efficacy against specific pests while maintaining environmental safety profiles.

Looking ahead, the future research directions for 2,4-Bis(trifluoromethyl)-5-bromobenzamide are multifaceted. Continued investigation into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, exploring new synthetic methodologies to diversify its derivatives will open up avenues for discovering more effective bioactive molecules.

In conclusion,2,4-Bis(trifluoromethyl)-5-bromobenzamide (CAS No. 1805597-38-9) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug discovery underscores its importance in addressing unmet medical needs across multiple therapeutic areas.